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Compound of Interest

Compound Name: Tovinontrine

Cat. No.: B611444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

tovinontrine. The following procedural guidance is based on available data and general

laboratory safety protocols for non-hazardous chemical waste.

Operational and Disposal Plan
Tovinontrine is classified and shipped as a non-hazardous chemical.[1] However, it is

imperative to adhere to local regulations and institutional protocols for laboratory chemical

waste disposal. The following steps provide a general framework for the proper disposal of

tovinontrine.

Step 1: Hazard Assessment

Before disposal, a final hazard assessment should be conducted. Review the available Safety

Data Sheet (SDS) or product information. Although shipped as non-hazardous, understanding

its chemical properties is crucial.

Step 2: Decontamination

If tovinontrine has been used in biological experiments, all contaminated labware (e.g., flasks,

pipettes, gloves) must be decontaminated using appropriate methods, such as autoclaving or

chemical disinfection, before disposal.

Step 3: Segregation of Waste
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Segregate tovinontrine waste from other chemical waste streams. Solid tovinontrine waste

should be collected in a designated, clearly labeled, and sealed container.

Step 4: Disposal of Solid Tovinontrine

As a non-hazardous solid, tovinontrine can typically be disposed of in a sanitary landfill.[2]

However, it should not be placed in regular laboratory trash cans.[2] Collect the solid waste in a

suitable container, label it clearly as "Tovinontrine Waste (Non-Hazardous)," and place it

directly into the designated dumpster for solid waste.[2]

Step 5: Disposal of Empty Containers

Empty containers that previously held tovinontrine should be managed to ensure no residual

chemical remains. The containers should be defaced by removing or marking through the

labels to indicate they no longer contain the hazardous material and can then be placed in the

regular trash.[2]

Step 6: Consultation with Environmental Health and Safety (EHS)

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance and to ensure compliance with all local, state, and federal regulations.

Data Presentation
The following table summarizes the known quantitative data for tovinontrine.

Property Value Reference

Chemical Formula C21H26N6O2 [1]

Molecular Weight 394.48 g/mol [1]

Exact Mass 394.2117 u [1]

Elemental Analysis
C: 63.94%, H: 6.64%, N:

21.30%, O: 8.11%
[1]

IC50 (PDE9A1) 8.19 nM [1]

IC50 (PDE9A2) 9.99 nM [1]
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Experimental Protocols
Specific experimental protocols for the disposal of tovinontrine are not publicly available, likely

due to its classification as a non-hazardous chemical for shipping purposes and the

discontinuation of its clinical development. The disposal procedures outlined above are based

on general best practices for non-hazardous laboratory waste.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

tovinontrine.
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Tovinontrine Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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